Cas no 51584-17-9 (2-(1-Methyl-1H-indol-3-yl)acetonitrile)

2-(1-Methyl-1H-indol-3-yl)acetonitrile structure
51584-17-9 structure
Product Name:2-(1-Methyl-1H-indol-3-yl)acetonitrile
CAS No:51584-17-9
MF:C11H10N2
MW:170.210502147675
MDL:MFCD09038157
CID:56041
PubChem ID:10654720
Update Time:2025-04-18

2-(1-Methyl-1H-indol-3-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(1-Methyl-1H-indol-3-yl)acetonitrile
    • 1-METHYL INDOLE-3-ACETONITRILE
    • 2-(1-methylindol-3-yl)acetonitrile
    • Indole-3-acetonitrile,1-methyl- (7CI)
    • 1-Methylindole-3-acetonitrile
    • 3-(Cyanomethyl)-1-methylindole
    • N-Methylindole-3-acetonitrile
    • 1-Methyl-3-indolylacetonitrile
    • A7605
    • SB15044
    • SY034356
    • MFCD09038157
    • Q-101893
    • AC-22978
    • 2-(1-methyl-1H-indol-3-yl)acetonitrile;2-(1-Methyl-3-indolyl)acetonitrile
    • SCHEMBL5645566
    • DHAXZZYQEUESTH-UHFFFAOYSA-N
    • FS-3760
    • Z1198184446
    • FT-0651626
    • DTXSID30442994
    • 1H-Indole-3-acetonitrile, 1-methyl-
    • EN300-190680
    • AKOS005146229
    • 2-(1-Methyl-3-indolyl)acetonitrile
    • (1-methyl-1H-indol-3-yl)acetonitrile
    • AM20040606
    • 51584-17-9
    • STL218662
    • MDL： MFCD09038157
    • Inchi： 1S/C11H10N2/c1-13-8-9(6-7-12)10-4-2-3-5-11(10)13/h2-5,8H,6H2,1H3
    • InChI Key： DHAXZZYQEUESTH-UHFFFAOYSA-N
    • SMILES： N1(C)C=C(CC#N)C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 170.08400
  • Monoisotopic Mass: 170.084398327g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 28.7Ų

Experimental Properties

  • Color/Form: Yellowish solid or liquid
  • Density: 1.06
  • Boiling Point: 354.5℃ at 760 mmHg
  • Flash Point: 168.2 °C
  • Refractive Index: 1.591
  • PSA: 28.72000
  • LogP: 2.24438

2-(1-Methyl-1H-indol-3-yl)acetonitrile Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(1-Methyl-1H-indol-3-yl)acetonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB447006-250 mg
1-Methyl indole-3-acetonitrile
 51584-17-9
250mg
 €182.10 2023-04-22
abcr
AB447006-1 g
1-Methyl indole-3-acetonitrile
 51584-17-9
1g
 €380.10 2023-04-22
abcr
AB447006-5 g
1-Methyl indole-3-acetonitrile
 51584-17-9
5g
 €1,032.20 2023-04-22
Apollo Scientific
OR941075-250mg
1-Methylindole-3-acetonitrile
 51584-17-9 95%
250mg
 £170.00 2025-02-21
Apollo Scientific
OR941075-1g
1-Methylindole-3-acetonitrile
 51584-17-9 95%
1g
 £545.00 2025-02-21
Chemenu
CM132309-1g
2-(1-methyl-1H-indol-3-yl)acetonitrile
 51584-17-9 95%+
1g
 $*** 2023-03-31
Chemenu
CM132309-5g
2-(1-methyl-1H-indol-3-yl)acetonitrile
 51584-17-9 95%+
5g
 $*** 2023-03-31
TRC
M341603-50mg
2-(1-Methyl-1H-indol-3-yl)acetonitrile
 51584-17-9
50mg
 $ 50.00 2022-06-03
TRC
M341603-100mg
2-(1-Methyl-1H-indol-3-yl)acetonitrile
 51584-17-9
100mg
 $ 95.00 2022-06-03
TRC
M341603-500mg
2-(1-Methyl-1H-indol-3-yl)acetonitrile
 51584-17-9
500mg
 $ 320.00 2022-06-03

2-(1-Methyl-1H-indol-3-yl)acetonitrile Related Literature

Related Categories

51584-17-9 (2-(1-Methyl-1H-indol-3-yl)acetonitrile) Related Products

Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd